Cas no 186550-33-4 (6,7-Difluoro-quinoxalin-2-ol)

• Product Name: 6,7-Difluoro-quinoxalin-2-ol
• CAS No: 186550-33-4
• MF: C₁₂H₁₁ClO₃S
• MW: 270.731941461563
• MDL: MFCD20527377
• CID: 1378822
• PubChem ID: 10754557
• Update Time: 2025-04-20

6,7-Difluoro-quinoxalin-2-ol Chemical and Physical Properties

Names and Identifiers

• 7-ethoxy-2-naphthalenesulfonyl Chloride
• 7-ethoxynaphthalene-2-sulfonyl chloride
• 7-Aethoxy-naphthalin-2-sulfonylchlorid
• SureCN9041892
• ETHYL TETRAHYDRO-1H-PYRROLIZINE-7A(5H)-ACETATE
• 7-ethoxy-naphthalene-2-sulfonyl chloride
• 2-pyrrolizidin-8-ylacetic acid ethyl ester
• TETRAHYDRO-1H-PYRROLIZINE-7A(5H)-ACETIC ACID ETHYL ESTER
• PB16883
• 1H-Pyrrolizine-7a(5H)-acetic acid, tetrahydro-, ethyl ester
• AGN-PC-00MNY9
• 7a-ethoxycarbonylmethylhexahydro-1H-pyrrolizine
• ethyl tetrahydro-1H-pyrrolizin-7a(5H)-ylacetate
• ethyl tetrahydro-1
• DB-341989
• SCHEMBL2327117
• 186550-33-4
• AKOS015935062
• A880636
• I11765
• 7-ethoxynaphthalene-2-sulfonylChloride
• 6,7-Difluoro-quinoxalin-2-ol

• MDL： MFCD20527377
• Inchi： 1S/C12H11ClO3S/c1-2-16-11-5-3-9-4-6-12(17(13,14)15)8-10(9)7-11/h3-8H,2H2,1H3
• InChI Key： MBROCIXIVKLWLO-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C2C=CC(=CC2=C1)OCC)(=O)=O

Computed Properties

• Exact Mass: 270.0117431g/mol
• Monoisotopic Mass: 270.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų